Cas no 1239610-74-2 (5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione)

5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione is a synthetic thiazolidinedione derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a brominated phenyl ring linked to a cyclohexylethoxy moiety, enhancing lipophilicity and binding affinity for biological targets. The thiazolidinedione core is known for its role in modulating metabolic pathways, making this compound a candidate for investigating insulin sensitization and related therapeutic effects. The bromo substituent offers versatility for further functionalization via cross-coupling reactions. This compound is suited for exploratory studies in drug discovery, particularly in metabolic disorder research, due to its well-defined chemical properties and potential bioactivity.
5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione structure
1239610-74-2 structure
Product Name:5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione
CAS No:1239610-74-2
MF:C18H20BrNO3S
MW:410.325303077698
CID:1061486
PubChem ID:71314183
Update Time:2025-06-12

5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione Chemical and Physical Properties

Names and Identifiers

    • 5-[[3-Bromo-4-(2-cyclohexylethoxy)phenyl]methylene]-2,4-thiazolidinedione
    • (5E)-5-[[3-bromo-4-(2-cyclohexylethoxy)phenyl]methylidene]-1,3-thiazolidine-2,4-dione
    • (5E)-5-{[3-Bromo-4-(2-cyclohexylethoxy)phenyl]methylidene}-1,3-thiazolidine-2,4-dione
    • DTXSID00747206
    • 1239610-74-2
    • 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione
    • Inchi: 1S/C18H20BrNO3S/c19-14-10-13(11-16-17(21)20-18(22)24-16)6-7-15(14)23-9-8-12-4-2-1-3-5-12/h6-7,10-12H,1-5,8-9H2,(H,20,21,22)/b16-11+
    • InChI Key: NNJXJDRXWLCJSS-LFIBNONCSA-N
    • SMILES: BrC1C=C(/C=C2\C(NC(=O)S\2)=O)C=CC=1OCCC1CCCCC1

Computed Properties

  • Exact Mass: 409.03500
  • Monoisotopic Mass: 409.03473g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 80.7Ų

Experimental Properties

  • PSA: 84.19000
  • LogP: 5.39810

5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B682755-50mg
5-[[3-Bromo-4-(2-cyclohexylethoxy)phenyl]methylene]-2,4-thiazolidinedione
1239610-74-2
50mg
$ 207.00 2023-04-18
TRC
B682755-500mg
5-[[3-Bromo-4-(2-cyclohexylethoxy)phenyl]methylene]-2,4-thiazolidinedione
1239610-74-2
500mg
$ 1200.00 2023-09-08

5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione Production Method

5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione Related Literature

Additional information on 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione

Recent Advances in the Study of 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione (CAS: 1239610-74-2)

In recent years, the compound 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione (CAS: 1239610-74-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazolidinedione derivative has shown promising potential in various therapeutic applications, particularly in metabolic disorders and oncology. The following research brief provides an overview of the latest findings related to this compound, highlighting its mechanisms of action, pharmacological properties, and potential clinical applications.

The primary focus of recent studies has been on elucidating the molecular mechanisms underlying the biological activity of 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione. Research indicates that this compound acts as a potent modulator of peroxisome proliferator-activated receptors (PPARs), particularly PPARγ, which plays a critical role in glucose metabolism and insulin sensitivity. In vitro and in vivo studies have demonstrated its efficacy in improving glycemic control and reducing insulin resistance, making it a potential candidate for the treatment of type 2 diabetes mellitus.

Beyond its metabolic effects, recent investigations have explored the anticancer properties of 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione. Preclinical studies have shown that this compound exhibits antiproliferative activity against various cancer cell lines, including breast, prostate, and colorectal cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, mediated through the modulation of key signaling pathways such as PI3K/Akt and MAPK. These findings suggest its potential as a novel chemotherapeutic agent or adjunct therapy in oncology.

Pharmacokinetic and toxicological studies have also been conducted to evaluate the safety profile of 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione. Initial results indicate favorable bioavailability and tissue distribution, with minimal adverse effects observed at therapeutic doses. However, further research is needed to fully characterize its pharmacokinetic properties and potential drug-drug interactions, particularly in the context of long-term administration.

In conclusion, the compound 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione (CAS: 1239610-74-2) represents a promising candidate for the development of new therapeutic agents targeting metabolic disorders and cancer. Ongoing research efforts are focused on optimizing its pharmacological properties and exploring its potential in combination therapies. Future studies should aim to validate these findings in clinical settings, paving the way for its translation into clinical practice.

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